2-Bromomethyl-4-methoxy-3-methyl benzofuran-5-carbonitrile

• Molecular Formula: C12H10BrNO2
• Molecular Weight: 280.12 g/mol
• IUPAC Name: 2-(bromomethyl)-4-methoxy-3-methyl-1-benzofuran-5-carbonitrile
• InChI: InChI=1S/C12H10BrNO2/c1-7-10(5-13)16-9-4-3-8(6-14)12(15-2)11(7)9/h3-4H,5H2,1-2H3
• InChI Key: QVRNFNKUVKZUGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C(=C(C=C2)C#N)OC)CBr

Description

2-Bromomethyl-4-methoxy-3-methyl benzofuran-5-carbonitrile is a useful research compound. Its molecular formula is C12H10BrNO2 and its molecular weight is 280.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-hydroxymethyl-4-methoxy-3-methyl benzofuran-5-carbonitrile (0.17 g; 0.76 mmol) in dichloromethane (5 mL) was cooled to 0° C. To this solution was added, successively, neat phosphorus tribromide (0.11 mL; 0.32 g; 1.2 mmol; 1.5 eq) and pyridine (2 drops). The ice bath was removed and the reaction was allowed to come to room temperature overnight with stirring. After quenching with ice, the crude product was isolated by ethyl acetate extraction. The organic layer was washed with saturated sodium bicarbonate, then dried over magnesium sulfate, filtered and concentrated in vacuo to give 2-bromomethyl-4-methoxy-3-methyl benzofuran-5-carbonitrile (0.20 g; 95% yield).